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hydrochloride
CAS No.: 2924-16-5
Cat. No.: B146961
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Chemical Properties, Synthesis, and Applications in Medicinal Chemistry

Executive Summary

3-Fluorophenylhydrazine hydrochloride (CAS: 2924-16-5) is a critical organofluorine
building block extensively utilized in the synthesis of bioactive heterocycles.[1][2] As a meta-
substituted hydrazine, it serves as a primary precursor for the Fischer Indole Synthesis and
Knorr Pyrazole Synthesis, enabling the construction of fluorinated scaffolds found in kinase
inhibitors (e.g., p38 MAPK, Pim/DAPK3) and serotonin receptor modulators. This guide
provides a comprehensive technical analysis of its physicochemical properties, synthetic
pathways, and mechanistic applications in drug discovery.

Chemical Identity & Physical Characterization

The introduction of the fluorine atom at the meta position of the phenyl ring exerts a strong
inductive electron-withdrawing effect (-1), which influences the nucleophilicity of the hydrazine
moiety and the acidity of the resulting hydrochloride salt.
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Physicochemical Data Table

Property Specification
IUPAC Name (3-Fluorophenyl)hydrazine hydrochloride
CAS Number 2924-16-5

Molecular Formula

CeH7FN2[1][3][4] - HCI

Molecular Weight 162.59 g/mol
Appearance White to light brown crystalline powder
_ _ 268 °C (dec.) [Note: Purity dependent; free base

Melting Point o

melts significantly lower]
- Soluble in water, DMSO, Methanol; Slightly

Solubility ]

soluble in Chloroform
o ~5.0 (Conjugate acid) — Lower than

Acidity (pKa) ) o

phenylhydrazine (5.2) due to F-substitution
o Hygroscopic; requires storage under inert
Hygroscopicity

atmosphere (Ar/N2)

Spectroscopic Profile

Identification of 3-Fluorophenylhydrazine HCI relies heavily on NMR spectroscopy, particularly

the diagnostic 19F signal.[5][6]

e 1H NMR (DMSO-ds, 400 MHz):

o 0 10.30 ppm (s, 3H, -NHNHs*): Broad singlet representing the protonated hydrazine

moiety.

o 0 7.25-6.60 ppm (m, 4H, Ar-H): Multiplet region characteristic of the meta-substituted

benzene ring. The proton at the 2-position (between F and hydrazine) often appears as a

distinct doublet of triplets due to H-F coupling.

e F NMR (DMSO-ds, 376 MHZz):
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o 0-110to -115 ppm: Single peak (multiplet due to H-coupling) relative to CFCls. This shift
is diagnostic for meta-fluorine substitution on an aromatic ring.

Synthetic Routes & Manufacturing

The industrial and laboratory-scale preparation of 3-Fluorophenylhydrazine HCI follows a
classical Diazotization-Reduction sequence starting from 3-fluoroaniline.[7] This route is
preferred for its scalability and cost-effectiveness.

Synthesis Workflow

o Diazotization: 3-Fluoroaniline is treated with sodium nitrite (NaNO3z) in concentrated
hydrochloric acid at low temperatures (0-5 °C) to generate the electrophilic diazonium salt.

e Reduction: The diazonium intermediate is reduced using Stannous Chloride (SnCl2) or
Sodium Sulfite (NazS03).[7] SnClz is often preferred for laboratory scale due to cleaner
reaction profiles, though sulfite reduction is common in bulk manufacturing to avoid heavy
metal waste.

o Salt Formation: The resulting free hydrazine base is treated with HCI to precipitate the stable
hydrochloride salt.[7]

Reaction Scheme Visualization

3-Fluoroaniline Diazotization Diazonium Salt Reduction .
(COH4FNH2) [ ™| (NaNO2,HCI,0°C) [ ™| (ArN=N+Cl) [ ™| (Snclz or Nazsog) [ ¥ | 3Fiuorophenylhydrazine HCI

Click to download full resolution via product page

Figure 1: Step-wise synthesis of 3-Fluorophenylhydrazine HCI via diazotization and reduction.

Reactivity Profile & Mechanistic Insights

The nucleophilic hydrazine group (-NHNH2) allows this compound to act as a versatile
"warhead" for heterocycle formation. The fluorine substituent remains stable under most
condensation conditions, allowing it to be carried through to the final drug scaffold.
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Fischer Indole Synthesis

The most significant application is the reaction with ketones or aldehydes under acidic
conditions to form 4- or 6-fluoroindoles (depending on regioselectivity).

e Mechanism: The reaction proceeds via a [3,3]-sigmatropic rearrangement of the hydrazone
intermediate.

o Regioselectivity: Cyclization of meta-substituted hydrazines can yield two isomers (4-
fluoroindole and 6-fluoroindole). The ratio depends on the steric bulk of the ketone and the
specific acid catalyst used (e.g., Polyphosphoric acid vs. ZnClz).

Mechanistic Diagram (Fischer Indole)
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Figure 2: Mechanism of the Fischer Indole Synthesis highlighting the critical [3,3]-sigmatropic
shift.

Applications in Medicinal Chemistry

3-Fluorophenylhydrazine is a "privileged structure" precursor. The fluorine atom improves
metabolic stability (blocking P450 oxidation sites) and enhances lipophilicity, which can improve
blood-brain barrier penetration.
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Kinase Inhibitors

e p38 MAPK Inhibitors: Used to synthesize pyrazolopyrimidine-based inhibitors.[8] The
hydrazine reacts with ethoxymethylene malononitrile derivatives to form the pyrazole core,
which is then fused to a pyrimidine ring. These compounds show potential in treating
cytokine-mediated inflammatory diseases.[9]

o Pim/DAPKS Inhibitors: Employed in the synthesis of specific inhibitors (e.g., Compound 6l)
targeting Pim kinases and Death-Associated Protein Kinase 3 (DAPK3). These pathways are
implicated in hypertension and smooth muscle contractility.[10]

Pyrazole Scaffolds

Reaction with 1,3-diketones (Knorr Pyrazole Synthesis) yields 1-(3-fluorophenyl)pyrazoles.
These scaffolds are widely explored for:

» Anticancer Agents: Derivatives of pongamol synthesized using this hydrazine have shown
cytotoxicity against HeLa and Jurkat cell lines.

» Fluorescent Probes: Used to develop ratiometric probes for detecting hydrazine in biological
samples, leveraging the photo-induced electron transfer (PET) mechanisms modulated by
the fluorinated ring.

Handling, Stability & Safety (HSE)
Danger: Phenylhydrazine derivatives are potent skin sensitizers and potential carcinogens.

» Toxicity: Toxic if swallowed (H301), in contact with skin (H311), or inhaled (H331). Known to
cause hemolytic anemia and skin sensitization.

o Storage: The hydrochloride salt is significantly more stable than the free base but is still
hygroscopic and light-sensitive.

o Protocol: Store at 2—8 °C under an inert atmosphere (Nitrogen or Argon).

o Container: Amber glass vials with parafilm or heat-shrink seals.
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o Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber
(to neutralize HF and NOx gases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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